![molecular formula C15H14FNO2 B3835010 2-[(3'-fluoro-5-methyl-2-biphenylyl)oxy]acetamide](/img/structure/B3835010.png)
2-[(3'-fluoro-5-methyl-2-biphenylyl)oxy]acetamide
Overview
Description
2-[(3'-fluoro-5-methyl-2-biphenylyl)oxy]acetamide, also known as FBPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. FBPA is a derivative of biphenyl, a compound that has been extensively studied for its pharmacological properties.
Scientific Research Applications
2-[(3'-fluoro-5-methyl-2-biphenylyl)oxy]acetamide has been found to have various scientific research applications, including its use as a fluorescent probe for the detection of metal ions, as a potential anticancer agent, and as a tool for studying protein-ligand interactions. This compound has also been studied for its potential use in the development of new drugs for the treatment of Alzheimer's disease and other neurodegenerative disorders.
Mechanism of Action
The mechanism of action of 2-[(3'-fluoro-5-methyl-2-biphenylyl)oxy]acetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and the modulation of signaling pathways. This compound has been shown to interact with a variety of proteins, including caspases, kinases, and phosphatases, which are involved in various cellular processes such as apoptosis, cell cycle regulation, and signal transduction.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects, including the induction of apoptosis in cancer cells, the inhibition of angiogenesis, and the modulation of immune responses. This compound has also been shown to have neuroprotective effects and to improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-[(3'-fluoro-5-methyl-2-biphenylyl)oxy]acetamide in lab experiments is its high selectivity and sensitivity for detecting metal ions. This compound is also relatively easy to synthesize and purify, making it a cost-effective tool for studying protein-ligand interactions. However, one limitation of using this compound is its potential toxicity, which can limit its use in certain applications.
Future Directions
There are several future directions for research on 2-[(3'-fluoro-5-methyl-2-biphenylyl)oxy]acetamide, including its use in the development of new drugs for the treatment of Alzheimer's disease and other neurodegenerative disorders. This compound could also be further studied for its potential as an anticancer agent and as a tool for studying protein-ligand interactions. Additionally, the development of new synthetic methods for this compound could lead to improved yields and purity, making it more accessible for scientific research.
properties
IUPAC Name |
2-[2-(3-fluorophenyl)-4-methylphenoxy]acetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14FNO2/c1-10-5-6-14(19-9-15(17)18)13(7-10)11-3-2-4-12(16)8-11/h2-8H,9H2,1H3,(H2,17,18) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SSVWSTQKWYQYEY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OCC(=O)N)C2=CC(=CC=C2)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14FNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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